Cas no 2490404-65-2 (N-2-amino-1-(naphthalen-2-yl)ethyl-4H,5H,6H,7H-pyrazolo1,5-apyridine-7-carboxamide dihydrochloride)

• Product Name: N-2-amino-1-(naphthalen-2-yl)ethyl-4H,5H,6H,7H-pyrazolo1,5-apyridine-7-carboxamide dihydrochloride
• CAS No: 2490404-65-2
• MF: C₂₀H₂₄Cl₂N₄O
• MW: 407.336762428284
• MDL: MFCD32853023
• CID: 5669766
• PubChem ID: 155821163
• Update Time: 2025-05-24

N-2-amino-1-(naphthalen-2-yl)ethyl-4H,5H,6H,7H-pyrazolo1,5-apyridine-7-carboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Amino-1-naphthalen-2-ylethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-7-carboxamide;dihydrochloride
• EN300-27143645
• 2490404-65-2
• N-[2-amino-1-(naphthalen-2-yl)ethyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-7-carboxamide dihydrochloride
• N-2-amino-1-(naphthalen-2-yl)ethyl-4H,5H,6H,7H-pyrazolo1,5-apyridine-7-carboxamide dihydrochloride

• MDL： MFCD32853023
• Inchi： 1S/C20H22N4O.2ClH/c21-13-18(16-9-8-14-4-1-2-5-15(14)12-16)23-20(25)19-7-3-6-17-10-11-22-24(17)19;;/h1-2,4-5,8-12,18-19H,3,6-7,13,21H2,(H,23,25);2*1H
• InChI Key： VOZZDZSICAVYQQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1CCCC2=CC=NN12)NC(CN)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 406.1327168g/mol
• Monoisotopic Mass: 406.1327168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9Ų

Additional information on N-2-amino-1-(naphthalen-2-yl)ethyl-4H,5H,6H,7H-pyrazolo1,5-apyridine-7-carboxamide dihydrochloride

N-2-Amino-1-(Naphthalen-2-Yl)Ethyl-4H,5H,6H,7H-Pyrazolo[1,5-A]Pyridine-7-Carboxamide Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 2490404-65-2, known as N-2-amino-1-(naphthalen-2-yl)ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-7-carboxamide dihydrochloride, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound is a derivative of pyrazolo[1,5-a]pyridine, a heterocyclic structure that has been extensively studied for its role in various biological activities.

Pyrazolo[1,5-a]pyridine is a bicyclic system that combines the structural features of pyrazole and pyridine rings. The presence of this core structure in the compound under discussion contributes to its ability to interact with various biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). Recent studies have highlighted the potential of pyrazolo[1,5-a]pyridine derivatives as modulators of cellular signaling pathways, making them promising candidates for the treatment of diseases like cancer and neurodegenerative disorders.

The naphthalen-2-yl group attached to the ethyl chain in this compound introduces additional aromaticity and hydrophobicity, which can enhance its binding affinity to target proteins. This feature is particularly advantageous in drug design, where optimizing the balance between hydrophilicity and lipophilicity is crucial for achieving optimal pharmacokinetic properties. Furthermore, the amino group present in the molecule can participate in hydrogen bonding interactions, which are essential for stabilizing interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that N-2-amino-1-(naphthalen-2-yl)ethyl-pyrazolo[1,5-a]pyridine derivative exhibits strong binding affinity towards several therapeutic targets. For instance, it has been shown to inhibit the activity of certain kinases involved in cancer cell proliferation and survival pathways.

In addition to its pharmacological applications, this compound has also been explored for its potential use in materials science. The dihydrochloride salt form of the compound is particularly stable under physiological conditions, making it suitable for incorporation into drug delivery systems. Researchers have investigated its ability to act as a scaffold for constructing bioactive materials with controlled release properties.

From an analytical standpoint, the characterization of this compound has been achieved through various spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods have provided insights into its three-dimensional structure and conformational flexibility, which are critical factors influencing its bioavailability and efficacy.

Looking ahead, the development of analogs based on this compound holds great promise for expanding its therapeutic applications. By modifying substituents at specific positions on the pyrazolo[1,5-a]pyridine ring or altering the naphthalenyl group, researchers can potentially enhance its selectivity towards specific targets or improve its pharmacokinetic profile.

In conclusion,N-2-amino-1-(naphthalen-2-yl)ethyl-pyrazolo[1,5-a]pyridine derivative represents a versatile platform for exploring novel therapeutic strategies across diverse disease areas. Its unique combination of structural features and promising biological activity positions it as a valuable asset in both academic research and industrial drug development pipelines.